Cas no 2138527-56-5 (1-bromo-4-2-iodo-1-(pentan-3-yloxy)ethylbenzene)

• Product Name: 1-bromo-4-2-iodo-1-(pentan-3-yloxy)ethylbenzene
• CAS No: 2138527-56-5
• MF: C₁₃H₁₈BrIO
• MW: 397.08989572525
• CID: 5907205
• PubChem ID: 165493443
• Update Time: 2025-05-23

1-bromo-4-2-iodo-1-(pentan-3-yloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-2-iodo-1-(pentan-3-yloxy)ethylbenzene
• EN300-1136428
• 2138527-56-5
• 1-bromo-4-[2-iodo-1-(pentan-3-yloxy)ethyl]benzene

• Inchi： 1S/C13H18BrIO/c1-3-12(4-2)16-13(9-15)10-5-7-11(14)8-6-10/h5-8,12-13H,3-4,9H2,1-2H3
• InChI Key： VYULJFVRKJBORN-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)Br)OC(CC)CC

Computed Properties

• Exact Mass: 395.95858g/mol
• Monoisotopic Mass: 395.95858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-4-2-iodo-1-(pentan-3-yloxy)ethylbenzene

1-Bromo-4-(2-Iodo-1-(Pentan-3-yloxy)Ethyl)Benzene: A Comprehensive Overview

1-Bromo-4-(2-Iodo-1-(Pentan-3-yloxy)Ethyl)Benzene, also known by its CAS number 2138527-56-5, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, an iodine atom, and a pentan-3-yloxy group attached to a benzene ring. The presence of these functional groups makes it highly versatile and valuable in both academic research and industrial applications.

The synthesis of 1-bromo-4-(2-iodo-1-(pentan-3-yloxy)ethyl)benzene involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to achieve higher yields and better purity levels. These methods not only enhance the quality of the final product but also align with the growing demand for sustainable chemical processes.

The structural complexity of this compound makes it an excellent candidate for various applications. In the field of pharmacology, it has been utilized as an intermediate in the synthesis of bioactive molecules. Its ability to undergo multiple types of reactions, such as nucleophilic substitution and elimination, makes it a valuable building block in drug discovery programs. Recent studies have highlighted its potential in developing novel anti-cancer agents, where its unique reactivity plays a crucial role in designing molecules with desired pharmacokinetic properties.

In addition to its pharmacological applications, 1-bromo-4-(2-iodo-1-(pentan-3-yloxy)ethyl)benzene has found utility in materials science. Its ability to form stable polymers under specific conditions has led to its exploration in the development of advanced materials for electronic devices. Researchers have reported that incorporating this compound into polymer matrices can significantly improve their mechanical and thermal properties, making them suitable for high-performance applications.

The latest research on this compound has also focused on understanding its electronic properties at the molecular level. By employing advanced computational techniques, scientists have gained insights into its electronic structure and reactivity patterns. These findings have paved the way for its use in designing new catalysts for organic transformations. For example, studies have shown that this compound can act as a highly effective ligand in transition-metal catalysis, enabling selective transformations of organic substrates.

In conclusion, 1-bromo-4-(2-iodo-1-(pentan-3-yloxy)ethyl)benzene is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its application. As research progresses, it is anticipated that this compound will play an even more significant role in driving innovation in chemistry and related disciplines.